N-(3-Triethoxysilylpropyl)-4-hydroxybutyramide
Overview
Description
“N-(3-Triethoxysilylpropyl)-4-hydroxybutyramide” is a silane compound with a hydroxybutyramide group attached. Silane compounds are often used in the field of materials science for surface modification, adhesion promotion, and as coupling agents . The presence of the hydroxybutyramide group could potentially impart interesting chemical properties to the compound, such as reactivity with other compounds or solubility characteristics.
Molecular Structure Analysis
The molecular structure of “N-(3-Triethoxysilylpropyl)-4-hydroxybutyramide” would consist of a silane group (Si(OCH2CH3)3) attached to a propyl chain, which is further connected to a 4-hydroxybutyramide group . This structure could potentially be confirmed using techniques such as nuclear magnetic resonance (NMR) spectroscopy or X-ray crystallography.Chemical Reactions Analysis
The chemical reactivity of “N-(3-Triethoxysilylpropyl)-4-hydroxybutyramide” would likely be influenced by the presence of the silane and hydroxybutyramide groups . The silane group could potentially undergo hydrolysis or condensation reactions, while the hydroxybutyramide group could participate in various organic reactions.Scientific Research Applications
Monolayer Formation and Surface Modification
N-(3-Triethoxysilylpropyl)-4-hydroxybutyramide has been utilized in the formation of self-assembled monolayers (SAMs) on silicon oxide. Its application involves creating stable base monolayers with uniform coverage, which are significant in various surface modification processes. The removal of disordered multilayers in these SAMs can be achieved through CO2 snow treatment, as demonstrated in a study by Chow, Mosley, and Jacobson (2005) (Chow, Mosley, & Jacobson, 2005).
Biomedical Applications
In the biomedical field, N-(3-Triethoxysilylpropyl)-4-hydroxybutyramide derivatives, like water-soluble polysiloxane nanoparticles, have been synthesized for applications such as bioimaging. These nanoparticles facilitate the preparation of luminescent stable aqueous suspensions of water-insoluble compounds, as highlighted by Ladilina et al. (2018) (Ladilina et al., 2018).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-hydroxy-N-(3-triethoxysilylpropyl)butanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H29NO5Si/c1-4-17-20(18-5-2,19-6-3)12-8-10-14-13(16)9-7-11-15/h15H,4-12H2,1-3H3,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKDAMFXBOUOVMF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](CCCNC(=O)CCCO)(OCC)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H29NO5Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
186543-03-3 |
Source
|
| Record name | N-(3-Triethoxysilylpropyl)-4-hydroxybutyramide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Oxabicyclo[4.1.0]heptane-7-carboxylic acid](/img/structure/B3105983.png)
